![molecular formula C7H14ClNO B6233289 {5-oxaspiro[2.4]heptan-1-yl}methanamine hydrochloride, Mixture of diastereomers CAS No. 2361677-65-6](/img/no-structure.png)
{5-oxaspiro[2.4]heptan-1-yl}methanamine hydrochloride, Mixture of diastereomers
Overview
Description
The compound “{5-oxaspiro[2.4]heptan-1-yl}methanamine hydrochloride, Mixture of diastereomers” is a complex organic compound. It contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom . The compound also contains a methanamine group, which is a functional group consisting of a methane molecule where one hydrogen atom is replaced by an amine group .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to its spirocyclic nature. The InChI code provided gives some insight into its structure:1S/C7H13NO/c8-4-6-3-7(6)1-2-9-5-7/h6H,1-5,8H2 . This indicates that the compound has a total of 7 carbon atoms, 13 hydrogen atoms, and 1 oxygen atom . Physical And Chemical Properties Analysis
The compound is reported to be a liquid at room temperature . Its molecular weight is 127.19 . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility are not provided in the search results .Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin corrosion/burns/eye damage and may cause respiratory irritation . The compound has several hazard statements including H227, H302, H314, and H335, indicating that it is combustible, harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . Appropriate safety measures should be taken when handling this compound .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{5-oxaspiro[2.4]heptan-1-yl}methanamine hydrochloride, Mixture of diastereomers' involves the reaction of a spirocyclic ketone with an amine in the presence of a reducing agent to yield the desired product as a mixture of diastereomers.", "Starting Materials": [ "Spirocyclic ketone", "Amine", "Reducing agent", "Hydrochloric acid", "Solvent" ], "Reaction": [ "Dissolve the spirocyclic ketone in a suitable solvent and add the amine and reducing agent.", "Heat the mixture under reflux for a specified time.", "Cool the reaction mixture and add hydrochloric acid to protonate the amine.", "Extract the product with a suitable solvent and dry over anhydrous sodium sulfate.", "Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
2361677-65-6 |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
